- Design, synthesis and biological evaluation of pyridone-aminal derivatives as MNK1/2 inhibitors, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1211-1225
Cas no 96225-80-8 (6-(morpholin-4-yl)pyrimidin-4-amine)
96225-80-8 structure
Product Name:6-(morpholin-4-yl)pyrimidin-4-amine
CAS No:96225-80-8
MF:C8H12N4O
MW:180.207080841064
MDL:MFCD09999228
CID:796763
PubChem ID:13394190
Update Time:2024-10-25
6-(morpholin-4-yl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-6-morpholinopyrimidine
- 6-Morpholinopyrimidin-4-amine
- 4-Pyrimidinamine,6-(4-morpholinyl)-
- 6-(4-morpholinyl)-4-Pyrimidinamine
- 6-morpholin-4-ylpyrimidin-4-amine
- 6-Morpholin-4-yl-pyrimidin-4-ylamine
- 6-morpholino-pyrimidin-4-ylamine
- 6-(morpholin-4-yl)pyrimidin-4-amine
- XQOJWZMBGGYWCA-UHFFFAOYSA-N
- ST2412464
- AB0027902
- W9805
- 6-(4-Morpholinyl)-4-pyrimidinamine (ACI)
- Morpholine, 4-(6-amino-4-pyrimidinyl)- (6CI)
- CS-W022512
- DTXSID80539202
- 96225-80-8
- MFCD09999228
- DB-080416
- AKOS015854816
- EN300-42056
- SCHEMBL807666
- SY107797
- AC-31887
- FS-2794
- F1967-1388
-
- MDL： MFCD09999228
- Inchi： 1S/C8H12N4O/c9-7-5-8(11-6-10-7)12-1-3-13-4-2-12/h5-6H,1-4H2,(H2,9,10,11)
- InChI Key： XQOJWZMBGGYWCA-UHFFFAOYSA-N
- SMILES： N1C(N)=CC(N2CCOCC2)=NC=1
Computed Properties
- Exact Mass: 180.10100
- Monoisotopic Mass: 180.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3
- XLogP3: -0.1
Experimental Properties
- Density: 1.274
- Boiling Point: 420.9°C at 760 mmHg
- Flash Point: 208.351°C
- Refractive Index: 1.601
- PSA: 64.27000
- LogP: 0.54160
6-(morpholin-4-yl)pyrimidin-4-amine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
6-(morpholin-4-yl)pyrimidin-4-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(morpholin-4-yl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-5g |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 5g |
1788.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-1g |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 1g |
661.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-100mg |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 100mg |
204CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-250mg |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 250mg |
447CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A886212-5g |
4-Amino-6-morpholinopyrimidine |
96225-80-8 | 97% | 5g |
2,259.90 | 2021-05-17 | |
| Matrix Scientific | 072491-1g |
4-Amino-6-morpholinopyrimidine, 95+% |
96225-80-8 | 95+% | 1g |
$370.00 | 2023-09-06 | |
| Matrix Scientific | 072491-5g |
4-Amino-6-morpholinopyrimidine, 95+% |
96225-80-8 | 95+% | 5g |
$998.00 | 2023-09-06 | |
| Matrix Scientific | 072491-10g |
4-Amino-6-morpholinopyrimidine, 95+% |
96225-80-8 | 95+% | 10g |
$1428.00 | 2023-09-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-200mg |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 200mg |
214.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JV059-50mg |
6-(morpholin-4-yl)pyrimidin-4-amine |
96225-80-8 | 98% | 50mg |
112.0CNY | 2021-08-04 |
6-(morpholin-4-yl)pyrimidin-4-amine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Toluene ; 24 h, 105 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Substituted imidazo[1,2-c]pyrimidines, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 12 - 24 h, 100 - 120 °C
Reference
- Development of Multifunctional Pyrimidinylthiourea Derivatives as Potential Anti-Alzheimer Agents, Journal of Medicinal Chemistry, 2016, 59(18), 8326-8344
Production Method 4
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 12 h, rt → 100 °C
Reference
- Preparation of substituted pyrimidylurea compounds for treatment of Alzheimer's disease, China, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: L-Proline , Cuprous iodide Solvents: Dimethyl sulfoxide ; rt; 2 h, 120 °C
Reference
- Substituted 1,6-naphthyridines as inhibitors of CDK5 and their preparation, World Intellectual Property Organization, , ,
6-(morpholin-4-yl)pyrimidin-4-amine Raw materials
6-(morpholin-4-yl)pyrimidin-4-amine Preparation Products
6-(morpholin-4-yl)pyrimidin-4-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:96225-80-8)6-(morpholin-4-yl)pyrimidin-4-amine
Order Number:A858699
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:14
Price ($):150.0/293.0/706.0
Email:sales@amadischem.com
6-(morpholin-4-yl)pyrimidin-4-amine Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:96225-80-8)6-(morpholin-4-yl)pyrimidin-4-amine
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):150.0/293.0/706.0